Cas no 62348-22-5 (2-Methyl-1,3-oxazole-4-carbonyl chloride)

2-Methyl-1,3-oxazole-4-carbonyl chloride is a reactive heterocyclic acyl chloride derivative, primarily used as a versatile intermediate in organic synthesis. Its oxazole core and carbonyl chloride functionality make it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The compound’s reactivity enables efficient acylation reactions, facilitating the introduction of the 2-methyloxazole moiety into target structures. Its stability under controlled conditions ensures reliable handling in synthetic workflows. The product is particularly useful in peptide coupling and heterocyclic derivatization, offering a balance between reactivity and selectivity. Proper storage under anhydrous conditions is recommended to maintain its integrity.

2-Methyl-1,3-oxazole-4-carbonyl chloride structure

62348-22-5 structure

Product Name:2-Methyl-1,3-oxazole-4-carbonyl chloride

CAS No:62348-22-5

MF:C₅H₄ClNO₂

MW:145.543760299683

MDL:MFCD13173537

CID:448445

PubChem ID:14659062

Update Time:2025-10-29

2-Methyl-1,3-oxazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 4-Oxazolecarbonyl chloride, 2-methyl-
- 2-methyl-1,3-oxazole-4-carbonyl chloride
- 62348-22-5
- LDIQNAAPRZTZRN-UHFFFAOYSA-N
- 2-methyloxazole-4-carbonyl chloride
- LS-09986
- MFCD13173537
- 2-methyl-oxazole-4-carbonyl chloride
- DTXSID10562689
- SCHEMBL540154
- AKOS025141857
- 2-Methyl-1,3-oxazole-4-carbonyl chloride
- MDL： MFCD13173537
- Inchi： 1S/C5H4ClNO2/c1-3-7-4(2-9-3)5(6)8/h2H,1H3
- InChI Key： LDIQNAAPRZTZRN-UHFFFAOYSA-N
- SMILES： ClC(C1=COC(C)=N1)=O

Computed Properties

Exact Mass: 144.99312
Monoisotopic Mass: 144.9930561g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 128
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 43.1Å²

Experimental Properties

PSA: 43.1

2-Methyl-1,3-oxazole-4-carbonyl chloride Pricemore >>

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abcr	AB417423-1 g	2-Methyl-1,3-oxazole-4-carbonyl chloride; .	62348-22-5	1 g	€414.20	2023-07-19
Apollo Scientific	OR200129-1g	2-Methyl-1,3-oxazole-4-carbonyl chloride	62348-22-5	1g	£350.00	2023-09-02
Apollo Scientific	OR200129-250mg	2-Methyl-1,3-oxazole-4-carbonyl chloride	62348-22-5	250mg	£175.00	2023-09-02
TRC	M010511-100mg	2-Methyl-1,3-oxazole-4-carbonyl chloride	62348-22-5	100mg	$ 230.00	2022-06-04
TRC	M010511-250mg	2-Methyl-1,3-oxazole-4-carbonyl chloride	62348-22-5	250mg	$ 470.00	2022-06-04
TRC	M010511-500mg	2-Methyl-1,3-oxazole-4-carbonyl chloride	62348-22-5	500mg	$ 750.00	2022-06-04
abcr	AB417423-250mg	2-Methyl-1,3-oxazole-4-carbonyl chloride; .	62348-22-5	250mg	€218.90	2025-04-17
abcr	AB417423-500mg	2-Methyl-1,3-oxazole-4-carbonyl chloride; .	62348-22-5	500mg	€291.80	2025-04-17
abcr	AB417423-1g	2-Methyl-1,3-oxazole-4-carbonyl chloride; .	62348-22-5	1g	€401.00	2025-04-17
abcr	AB417423-250 mg	2-Methyl-1,3-oxazole-4-carbonyl chloride; .	62348-22-5	250 mg	€224.80	2023-07-19